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Introduction

2-Methoxy-6-phenylpyridine is a substituted pyridine derivative that has garnered significant
interest within the scientific community, particularly in the fields of medicinal chemistry and
materials science. The pyridine scaffold is a "privileged" structure in drug discovery, known for
its presence in numerous bioactive compounds and its ability to modulate physicochemical
properties such as solubility and bioavailability.[1][2][3] The introduction of a methoxy and a
phenyl group at the 2 and 6 positions, respectively, imparts unique electronic and steric
characteristics to the molecule, making it a versatile building block for the synthesis of more
complex chemical entities.[4] This guide provides an in-depth analysis of 2-Methoxy-6-
phenylpyridine, covering its fundamental properties, synthesis, analytical characterization,
and applications, with a focus on providing actionable insights for researchers and drug
development professionals.

Core Physicochemical Properties

A thorough understanding of the fundamental physicochemical properties of a compound is the
bedrock of its application in research and development. These properties dictate its behavior in
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both chemical reactions and biological systems.

Property Value Source
Molecular Formula C12H11NO 5161171
Molecular Weight 185.22 g/mol [516]1[7]
CAS Number 35070-08-7 (516171
Appearance Varies, often a solid N/A
Storage Sealed in dry, 2-8°C [8]

The molecular weight of 185.22 g/mol is a critical parameter for stoichiometric calculations in
synthesis and for interpretation of mass spectrometry data.[5][6][7] The Chemical Abstracts
Service (CAS) number, 35070-08-7, serves as a unique identifier for this specific chemical
substance, ensuring unambiguous communication in scientific literature and chemical sourcing.

[S1I61[7]

Synthesis and Mechanistic Insights

The synthesis of 2-Methoxy-6-phenylpyridine is most commonly achieved through a
palladium-catalyzed cross-coupling reaction, a powerful and versatile method in modern
organic synthesis. The Suzuki-Miyaura coupling is a frequently employed strategy.

Typical Synthetic Protocol: Suzuki-Miyaura Cross-
Coupling

This protocol describes a representative synthesis of 2-Methoxy-6-phenylpyridine from
commercially available starting materials.

Reactants:
¢ 2-Chloro-6-methoxypyridine
e Phenylboronic acid

» Palladium catalyst (e.g., Pd(PPhs)as)
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e Base (e.g., Na2COs)

e Solvent (e.g., Toluene/Ethanol/Water mixture)

Step-by-Step Procedure:

Reaction Setup: To a flame-dried round-bottom flask, add 2-Chloro-6-methoxypyridine,
Phenylboronic acid (typically 1.1-1.5 equivalents), and the palladium catalyst (typically 1-5
mol%).

Solvent and Base Addition: Add the solvent mixture and an aqueous solution of the base.

Inert Atmosphere: Purge the flask with an inert gas (e.g., Argon or Nitrogen) and maintain a
positive pressure throughout the reaction.

Heating: Heat the reaction mixture to reflux (typically 80-100 °C) with vigorous stirring.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

Workup: Cool the reaction mixture to room temperature. Add water and an organic solvent
(e.g., Ethyl Acetate) for extraction. Separate the organic layer, wash with brine, and dry over
anhydrous sodium sulfate.

Purification: Concentrate the organic layer under reduced pressure. Purify the crude product
by column chromatography on silica gel to afford pure 2-Methoxy-6-phenylpyridine.

Causality and Experimental Choices:

» Catalyst Choice: Palladium catalysts, particularly those with phosphine ligands like
Pd(PPhs)a, are highly effective for Suzuki-Miyaura couplings due to their ability to facilitate
the key steps of oxidative addition, transmetalation, and reductive elimination.

o Base Function: The base is crucial for the activation of the boronic acid, forming a more
nucleophilic boronate species that readily undergoes transmetalation with the palladium
center.
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e Solvent System: A biphasic solvent system is often used to dissolve both the organic-soluble
reactants and the water-soluble inorganic base, facilitating the reaction at the interface.

 Inert Atmosphere: The use of an inert atmosphere is critical to prevent the oxidation and
deactivation of the palladium(0) catalyst.

Caption: Simplified workflow of the Suzuki-Miyaura cross-coupling for 2-Methoxy-6-
phenylpyridine synthesis.

Analytical Characterization: A Self-Validating
System

The identity and purity of synthesized 2-Methoxy-6-phenylpyridine must be rigorously
confirmed. A combination of spectroscopic and chromatographic techniques provides a self-
validating system, ensuring the integrity of the compound for subsequent applications.

Spectroscopic Techniques

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are indispensable for
structural elucidation. The *H NMR spectrum will show characteristic signals for the aromatic
protons on both the pyridine and phenyl rings, as well as a singlet for the methoxy group
protons. The 3C NMR will provide information on the number and chemical environment of
the carbon atoms.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the
molecular formula by providing a highly accurate mass-to-charge ratio.

¢ Infrared (IR) Spectroscopy: IR spectroscopy can identify the presence of key functional
groups, such as C-O stretching for the methoxy group and C=C and C=N stretching
vibrations for the aromatic rings.

Chromatographic Techniques

e High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for assessing
the purity of the compound. A single, sharp peak under various solvent conditions is
indicative of high purity.
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e Gas Chromatography (GC): For volatile compounds, GC coupled with a mass spectrometer
(GC-MS) can be used for both separation and identification.

The combination of these techniques provides a robust and reliable method for the
characterization of 2-Methoxy-6-phenylpyridine, ensuring that the material used in further
research is of high quality and known identity.

Applications in Research and Drug Development

The unique structural features of 2-Methoxy-6-phenylpyridine make it a valuable scaffold in
several areas of chemical research.

Medicinal Chemistry

The pyridine ring is a common motif in many approved drugs, and its derivatives are actively
investigated for a wide range of therapeutic targets.[1][3][4] The phenylpyridine core of 2-
Methoxy-6-phenylpyridine can be further functionalized to create libraries of compounds for
screening against various biological targets. For instance, derivatives of phenylpyridine have
been explored for their potential as kinase inhibitors and in the development of novel anti-
cancer agents.[4] The methoxy group can also be a key interaction point with biological targets
or can be modified to tune the compound's pharmacokinetic properties.

Materials Science

Phenylpyridine derivatives are well-known for their applications in materials science,
particularly in the field of organic light-emitting diodes (OLEDSs). Iridium complexes containing
phenylpyridine ligands are often used as phosphorescent emitters due to their high quantum
yields and tunable emission colors. While 2-Methoxy-6-phenylpyridine itself may not be the
final material, it serves as a crucial precursor for the synthesis of more complex ligands for
such applications.
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Caption: Applications of 2-Methoxy-6-phenylpyridine in medicinal chemistry and materials
science.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling
2-Methoxy-6-phenylpyridine. While a specific safety data sheet (SDS) for this exact
compound may not be readily available, general guidelines for handling similar aromatic
amines and ethers should be followed.

General Safety Recommendations:

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.
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e Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume
hood.

e Avoid Inhalation and Contact: Avoid inhaling dust or vapors and prevent contact with skin
and eyes.[9][10][11]

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials.[8]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Researchers should always consult the most up-to-date Safety Data Sheet for any chemical
they are working with.

Conclusion

2-Methoxy-6-phenylpyridine is a valuable and versatile chemical compound with significant
potential in both medicinal chemistry and materials science. Its straightforward synthesis via
modern cross-coupling methodologies, combined with its unique electronic and structural
properties, makes it an attractive building block for the creation of novel molecules with diverse
functions. A thorough understanding of its physicochemical properties, coupled with rigorous
analytical characterization and safe handling practices, will enable researchers to fully exploit
its potential in their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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